
CAS number 65924-80-3 properties and
structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-phenyl-5-(piperidin-1-

ylmethyl)-4H-1,2,4-triazole-3-thiol

CAS No.: 65924-80-3

Cat. No.: B1275306

Get Quote

An In-depth Technical Guide to 4-Phenyl-5-(piperidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol
(CAS 65924-80-3) and its Analogs: Synthesis, Properties, and Therapeutic Potential

Introduction
The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged

scaffold" due to its presence in a wide array of clinically successful drugs.[1][2] Its unique

structural features, including the ability to engage in hydrogen bonding and its metabolic

stability, make it an attractive framework for the design of novel therapeutic agents. This guide

provides a comprehensive technical overview of a specific derivative, 4-Phenyl-5-(piperidin-1-
ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS 65924-80-3), and the broader class of 4,5-

disubstituted-1,2,4-triazole-3-thiols. We will delve into its chemical identity, synthetic pathways,

characteristic properties, and the extensive therapeutic potential that has been explored for this

class of compounds, offering valuable insights for researchers and professionals in drug

development.
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Chemical Identity and Physicochemical Properties
of CAS 65924-80-3
The compound with CAS number 65924-80-3 is chemically identified as 4-Phenyl-5-
(piperidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol. It features a central 1,2,4-triazole ring

substituted at the 4-position with a phenyl group and at the 5-position with a piperidinomethyl

group. The key feature of this class of molecules is the thiol group at the 3-position.

Table 1: Chemical Identifiers for CAS 65924-80-3

Identifier Value

CAS Number 65924-80-3

IUPAC Name
4-Phenyl-5-(piperidin-1-ylmethyl)-4H-1,2,4-

triazole-3-thiol

Alternate Name
1-[(4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-

triazol-3-yl)methyl]piperidinium

Molecular Formula C14H18N4S

Molecular Weight 274.38 g/mol [3]

SMILES Code SC1=NN=C(CN2CCCCC2)N1C1=CC=CC=C1

A crucial aspect of the 1,2,4-triazole-3-thiol core is its existence in thione-thiol tautomerism. The

equilibrium between the thiol (-SH) and thione (C=S) forms can be influenced by the solvent

and the solid-state packing. This tautomerism is a critical consideration in its chemical reactivity

and biological interactions. While specific experimental data for the physicochemical properties

of CAS 65924-80-3, such as melting point, boiling point, and solubility, are not readily available

in the public domain, analogous compounds are generally crystalline solids with limited

solubility in water but better solubility in organic solvents like ethanol and DMSO.[4][5][6]

Synthesis and Characterization
The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in

organic chemistry, typically proceeding through the base-catalyzed cyclization of a 1,4-
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disubstituted thiosemicarbazide intermediate. This method is versatile and allows for the

introduction of a wide variety of substituents at the N-4 and C-5 positions.

General Synthetic Protocol
A common and effective route to synthesize the 1,2,4-triazole-3-thiol scaffold is as follows:

Formation of the Hydrazide: The synthesis often begins with the reaction of a carboxylic acid

ester with hydrazine hydrate to form the corresponding carbohydrazide.

Formation of the Thiosemicarbazide: The carbohydrazide is then reacted with an appropriate

isothiocyanate in a suitable solvent like ethanol. This reaction yields the 1,4-disubstituted

thiosemicarbazide.

Cyclization: The thiosemicarbazide is subsequently cyclized by heating in an alkaline

medium, such as an aqueous solution of sodium hydroxide or potassium hydroxide. The

intramolecular condensation and dehydration lead to the formation of the 4,5-disubstituted-

4H-1,2,4-triazole-3-thiol. The product is then typically isolated by acidification of the reaction

mixture.[5][7]

Carboxylic Acid Ester CarbohydrazideHydrazine Hydrate

Hydrazine Hydrate

ThiosemicarbazideIsothiocyanate

Isothiocyanate

Alkaline Cyclization Triazole-3-thiol
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Caption: General synthetic workflow for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.

Spectroscopic Characterization
The structural elucidation of these compounds relies on standard spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6147274/
https://pubmed.ncbi.nlm.nih.gov/18007424/
https://www.benchchem.com/product/b1275306/docs?utm_src=pdf-body-img#cas-number-65924-80-3-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Expected Spectroscopic Data for 4,5-Disubstituted-1,2,4-triazole-3-thiols

Technique Feature
Expected Chemical Shift /
Wavenumber

¹H NMR Thiol proton (-SH)
δ 12.0 - 14.0 ppm (broad

singlet)[4][5][6]

Aromatic protons
δ 7.0 - 8.0 ppm (multiplets)[4]

[5][6]

Aliphatic protons
Dependent on the specific

substituents

IR (KBr) N-H stretching ~3300 - 3100 cm⁻¹

S-H stretching
~2600 - 2550 cm⁻¹ (often

weak)[5][6]

C=N stretching ~1620 - 1580 cm⁻¹[4][5]

C=S stretching ~1270 cm⁻¹[4]

Potential Applications in Drug Development
The 1,2,4-triazole-3-thiol scaffold is a prolific source of biologically active molecules, with

derivatives demonstrating a wide spectrum of pharmacological activities.

4,5-Disubstituted-1,2,4-triazole-3-thiol

Antibacterial Antifungal Anticancer Antioxidant Anti-inflammatory Anticonvulsant
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Caption: Diverse therapeutic potential of the 1,2,4-triazole-3-thiol scaffold.
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Antimicrobial Activity
A significant body of research has focused on the antibacterial and antifungal properties of

1,2,4-triazole-3-thiol derivatives.[4][8][9] These compounds have shown activity against a range

of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[4][10] The

presence of the thiol group is often considered crucial for their antimicrobial action, potentially

through interaction with essential enzymes or metal ions within the microorganisms.

Anticancer Potential
The 1,2,4-triazole ring is a component of several established anticancer drugs, such as

letrozole and anastrozole.[1][2] Derivatives of 1,2,4-triazole-3-thiol have also been extensively

investigated for their antiproliferative effects against various cancer cell lines.[2][10] Their

mechanisms of action are diverse and can involve the inhibition of key enzymes, disruption of

cellular signaling pathways, or induction of apoptosis.

Antioxidant Properties
Several studies have reported the antioxidant activity of 1,2,4-triazole-3-thiol derivatives.[1][11]

The ability of the thiol group to scavenge free radicals is a likely contributor to this activity.[12]

This property is of interest for the development of drugs to combat oxidative stress-related

diseases.

Other Therapeutic Areas
The versatility of the 1,2,4-triazole-3-thiol scaffold extends to other therapeutic areas, with

reports of anti-inflammatory, analgesic, and anticonvulsant activities for certain derivatives.[1][4]

This broad bioactivity underscores the importance of this chemical class in the search for new

drugs.

Toxicology and Safety Considerations
As with any class of compounds intended for therapeutic use, a thorough evaluation of the

toxicological profile is essential. Studies on the acute toxicity of some 4-amino-5-aryl-4H-1,2,4-

triazole-3-thiol derivatives in rats have classified them as belonging to toxicity class IV,

suggesting a relatively low acute toxicity profile for those specific compounds.[13] However, it is

crucial to note that the toxicity can vary significantly with the nature and position of the
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substituents on the triazole ring. Therefore, each new derivative must be independently

evaluated for its safety profile.

When handling these compounds in a laboratory setting, standard safety precautions should be

observed. This includes the use of personal protective equipment such as gloves, lab coats,

and safety glasses. Work should be conducted in a well-ventilated area or a fume hood,

particularly when handling powdered solids or volatile solvents.

Conclusion and Future Perspectives
4-Phenyl-5-(piperidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS 65924-80-3) is a

representative member of the 4,5-disubstituted-1,2,4-triazole-3-thiol class of heterocyclic

compounds. While specific experimental data for this particular molecule is limited, the broader

class is characterized by well-established synthetic routes and a remarkable range of biological

activities that are of significant interest to the drug development community. The demonstrated

potential of these compounds as antimicrobial, anticancer, and antioxidant agents, among

others, ensures that the 1,2,4-triazole-3-thiol scaffold will continue to be a fertile ground for the

discovery of new and effective therapeutic agents. Future research should focus on the

synthesis and biological evaluation of novel derivatives, in-depth mechanistic studies to

elucidate their modes of action, and comprehensive toxicological assessments to identify

promising candidates for further development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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